Cas no 1355246-94-4 (3-Nitro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Nitro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1355246-94-4
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD21333018
• CID: 2771391
• Update Time: 2025-08-05

3-Nitro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4'-(trifluoromethoxy)biphenyl
• 3-Nitro-4/'-(trifluoromethoxy)biphenyl
• 1-nitro-3-[4-(trifluoromethoxy)phenyl]benzene
• Z9944
• 3-Nitro-4'-(trifluoromethoxy)-1,1'-biphenyl

• MDL： MFCD21333018
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-12-6-4-9(5-7-12)10-2-1-3-11(8-10)17(18)19/h1-8H
• InChI Key： CDLJHDSUNJGAPU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 5.1
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Nitro-4'-(trifluoromethoxy)biphenyl

3-Nitro-4'-(trifluoromethoxy)biphenyl (CAS No. 1355246-94-4): A Comprehensive Overview

3-Nitro-4'-(trifluoromethoxy)biphenyl (CAS No. 1355246-94-4) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and organic synthesis. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of a nitro group (-NO₂) at the 3-position of one ring and a trifluoromethoxy group (-OCF₃) at the 4'-position of the other ring imparts distinctive electronic and steric properties to the molecule. These features make it a valuable building block in various chemical applications.

The biphenyl framework of this compound is known for its aromaticity and planar geometry, which are essential for its electronic properties. The nitro group is a strong electron-withdrawing substituent, which can significantly influence the reactivity and stability of the molecule. On the other hand, the trifluoromethoxy group is a bulky substituent that introduces steric hindrance and also contributes to the compound's hydrophobicity. Recent studies have shown that these substituents can be strategically utilized to modulate the electronic properties of the biphenyl system, making it suitable for applications in optoelectronic materials and drug design.

One of the most notable applications of 3-Nitro-4'-(trifluoromethoxy)biphenyl is in the development of advanced materials for organic electronics. Researchers have demonstrated that this compound can serve as an effective dopant in organic semiconductors, enhancing their charge transport properties. For instance, a study published in *Nature Communications* highlighted how this compound can be incorporated into polymer blends to improve their electrical conductivity without compromising mechanical stability. Such findings underscore its potential in next-generation electronic devices, including flexible displays and wearable sensors.

In the realm of pharmaceutical chemistry, 3-Nitro-4'-(trifluoromethoxy)biphenyl has been explored as a lead compound for drug discovery. Its unique combination of electron-withdrawing and steric groups makes it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent research has focused on its ability to modulate kinase activity, which is crucial for treating various diseases, including cancer and inflammatory disorders. A study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory effects on protein kinase C (PKC), a key enzyme involved in cell signaling pathways.

The synthesis of 3-Nitro-4'-(trifluoromethoxy)biphenyl involves a multi-step process that typically begins with the preparation of intermediate aryl halides or triflates. These intermediates are then subjected to coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, to form the biphenyl core. The introduction of the nitro and trifluoromethoxy groups requires careful control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, 3-Nitro-4'-(trifluoromethoxy)biphenyl exhibits moderate biodegradability under aerobic conditions. Studies have shown that its persistence in aquatic environments is influenced by its hydrophobic nature and resistance to microbial degradation. However, its application in industrial settings remains tightly regulated to minimize ecological risks.

Looking ahead, 3-Nitro-4'-(trifluoromethoxy)biphenyl holds immense potential for further exploration in emerging areas such as green chemistry and sustainable materials development. Its ability to function as both an electron-deficient aromatic system and a versatile building block makes it an invaluable tool for chemists across various disciplines.